Cas no 1252466-74-2 (1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)piperazine)

• Product Name: 1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)piperazine
• CAS No: 1252466-74-2
• MF: C₁₅H₂₃N₅
• MW: 273.376622438431
• CID: 5673475
• PubChem ID: 51075937
• Update Time: 2025-07-09

1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS033980514
• 3-[(4-prop-2-ynylpiperazin-1-yl)methyl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 1252466-74-2
• Z268782622
• 1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)piperazine
• EN300-26622597
• 1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)piperazine

• Inchi： 1S/C15H23N5/c1-2-7-18-9-11-19(12-10-18)13-15-17-16-14-6-4-3-5-8-20(14)15/h1H,3-13H2
• InChI Key： PBYODZGTCZTDGZ-UHFFFAOYSA-N
• SMILES： N1(CC2=NN=C3CCCCCN23)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 273.19534575g/mol
• Monoisotopic Mass: 273.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.2Ų

Additional information on 1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)piperazine

Introduction to Compound with CAS No. 1252466-74-2 and Product Name: 1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-1,2,4triazolo[4,3-a]azepin-3-yl}methyl)piperazine

The compound with the CAS number 1252466-74-2 and the product name 1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-1,2,4triazolo[4,3-a]azepin-3-yl}methyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a piperazine core, which is a well-known pharmacophore in drug design, known for its ability to interact with various biological targets. The presence of a propargyl group (prop-2-yn) and a triazolo[4,3-a]azepine moiety further enhances its chemical complexity and biological activity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. Piperazine derivatives have been extensively studied for their potential in treating neurological disorders such as depression, anxiety, and schizophrenia. The compound in question combines the piperazine scaffold with additional heterocyclic rings, which may contribute to its unique pharmacological profile. Specifically, the triazolo[4,3-a]azepine ring system is known to exhibit significant binding affinity to certain neurotransmitter receptors.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new therapeutic agents. The propargyl group provides a versatile handle for further chemical modification, allowing researchers to explore various derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step. The combination of the piperazine core with the triazolo[4,3-a]azepine moiety suggests that this compound may exhibit properties such as enhanced solubility and improved bioavailability compared to simpler piperazine derivatives.

Recent studies have highlighted the importance of understanding the structural determinants of drug-receptor interactions. Computational modeling and experimental techniques have been employed to elucidate how different parts of the molecule interact with biological targets. In the case of 1-(prop-2-yn-1-yl)-4-({5H,6H,7H,8H,9H-1,2,4triazolo[4,3-a]azepin-3-yl}methyl)piperazine, these interactions are thought to be mediated by the piperazine ring and the triazolo[4,3-a]azepine moiety. The propargyl group may also play a role in modulating these interactions by providing additional binding sites or by influencing the conformation of the molecule.

The potential therapeutic applications of this compound are broad and encompass several areas of medical research. For instance, its ability to interact with neurotransmitter receptors makes it a promising candidate for treating central nervous system disorders. Additionally, its structural complexity suggests that it may have applications in other therapeutic areas such as oncology and inflammation. While these possibilities are still under investigation, they underscore the importance of exploring novel chemical entities like this one.

From a synthetic chemistry perspective,1-(prop-2-yn-1-yl)-4-{(5H,-6H,-7H,-8H,-9H--1,-2,-4-triazolo[--a]- azepin--3--y l)methyl)piperazine represents an interesting challenge due to its intricate structure. The synthesis involves multiple steps including ring formation reactions and functional group transformations. Advanced synthetic methodologies such as transition metal-catalyzed coupling reactions have been utilized to construct key parts of the molecule efficiently. These approaches not only enhance yield but also improve scalability for larger-scale production.

The development of new pharmaceuticals relies heavily on robust analytical techniques to characterize compounds at various stages of discovery and development. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy,and X-ray crystallography are among the tools commonly used to confirm molecular structure and purity. These techniques provide critical data that helps researchers understand how a compound behaves chemically and biologically.

In conclusion,1-(prop--2--yn--1--yl)--{--(5-- H , --6 -- H , --7 -- H , --8 -- H , --9 -- H -- 1 , -- 2 , -- 4 -- tri azo lo [ 4 , 3 -a ] az epin - 3 - y l)methyl)piperazine is a fascinating compound with significant potential in pharmaceutical research. Its unique structure combines elements known to interact with biological targets effectively,making it an attractive candidate for further investigation into new therapeutic agents.* As research continues,*this compound* will likely play an important role in advancing our understanding*of drug-receptor interactions*and developing innovative treatments for various diseases.*